Cas no 748807-82-1 (3-Amino-3-(4-bromophenyl)acrylonitrile)

• Product Name: 3-Amino-3-(4-bromophenyl)acrylonitrile
• CAS No: 748807-82-1
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD01871637
• CID: 1770594
• PubChem ID: 5706853
• Update Time: 2025-11-01

3-Amino-3-(4-bromophenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-3-(4-bromophenyl)-, (2E)-
• 3-AMINO-3-(4-BROMOPHENYL)ACRYLONITRILE
• MFCD01871637
• (E)-3-amino-3-(4-bromophenyl)prop-2-enenitrile
• 748807-82-1
• CHEMBL1346889
• HMS2286B23
• MLS000326799
• (E)-3-amino-3-(4-bromophenyl)-2-propenenitrile
• (E)-3-amino-3-(4-bromophenyl)acrylonitrile
• CS-0363104
• (2E)-3-amino-3-(4-bromophenyl)prop-2-enenitrile
• SMR000179425
• AKOS005071023
• 7P-061
• SCHEMBL2559454
• 3-Amino-3-(4-bromophenyl)acrylonitrile

• MDL： MFCD01871637
• Inchi： 1S/C9H7BrN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-5H,12H2/b9-5+
• InChI Key： AHDJAZMPXGPTEA-WEVVVXLNSA-N
• SMILES： BrC1C=CC(/C(=C\C#N)/N)=CC=1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Melting Point: 148-150°C

3-Amino-3-(4-bromophenyl)acrylonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Amino-3-(4-bromophenyl)acrylonitrile

Introduction to 3-Amino-3-(4-bromophenyl)acrylonitrile (CAS No. 748807-82-1) in Modern Chemical and Pharmaceutical Research

3-Amino-3-(4-bromophenyl)acrylonitrile (CAS No. 748807-82-1) is a versatile intermediate compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a combination of an amino group, a nitrile functional group, and a brominated aromatic ring, serves as a valuable building block for synthesizing complex molecules with diverse biological activities.

The molecular structure of 3-Amino-3-(4-bromophenyl)acrylonitrile consists of an acrylonitrile backbone substituted with an amino group at the third carbon position and a 4-bromophenyl group at the same position. This arrangement provides multiple reactive sites, making it an attractive candidate for further functionalization through various chemical transformations. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds.

In recent years, 3-Amino-3-(4-bromophenyl)acrylonitrile has been explored in the development of novel pharmaceutical agents. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its potential in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The nitrile group can be hydrolyzed to form a carboxylic acid, while the amino group can be further modified to introduce other pharmacophores, thereby expanding its synthetic utility.

One notable application of 3-Amino-3-(4-bromophenyl)acrylonitrile is in the field of drug discovery, where it has been utilized to construct heterocyclic scaffolds. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and interact with biological targets. Researchers have leveraged the reactivity of this compound to develop derivatives with enhanced binding affinity and selectivity. The bromine substituent also facilitates palladium-catalyzed reactions, enabling the introduction of aryl or alkyl groups at various positions within the molecule.

Advances in computational chemistry have further highlighted the importance of 3-Amino-3-(4-bromophenyl)acrylonitrile as a key intermediate. Molecular modeling studies have predicted its interaction with biological targets, providing insights into its potential pharmacological effects. These predictions have guided experimental efforts to optimize its structure for improved efficacy and reduced toxicity. The combination of experimental synthesis and computational analysis underscores the compound's significance in modern drug development.

The role of 3-Amino-3-(4-bromophenyl)acrylonitrile in material science is another area of growing interest. Its ability to undergo polymerization reactions makes it a candidate for creating novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even advanced materials for electronics. The versatility of this compound allows chemists to fine-tune its characteristics by modifying its functional groups or incorporating it into larger molecular frameworks.

Recent research has also explored the environmental impact of 3-Amino-3-(4-bromophenyl)acrylonitrile during its synthesis and application processes. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, studies have investigated its degradation products to assess any potential ecological risks associated with its use. Such considerations are essential for ensuring that pharmaceutical intermediates like this one are developed sustainably.

The future prospects for 3-Amino-3-(4-bromophenyl)acrylonitrile are promising, with ongoing research uncovering new synthetic methodologies and applications. Its role as a key intermediate continues to evolve, driven by advancements in organic chemistry and drug discovery technologies. As scientists explore innovative ways to utilize this compound, it is expected to remain a cornerstone in the development of next-generation pharmaceuticals and materials.